(3-Methoxy-1-methylpyrazol-4-yl)-(3-pyrrolidin-1-ylazetidin-1-yl)methanone

• IUPAC Name: (3-methoxy-1-methylpyrazol-4-yl)-(3-pyrrolidin-1-ylazetidin-1-yl)methanone
• InChI: InChI=1S/C13H20N4O2/c1-15-9-11(12(14-15)19-2)13(18)17-7-10(8-17)16-5-3-4-6-16/h9-10H,3-8H2,1-2H3
• InChI Key: SGQTZGKNHUMAEF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CC(C2)N3CCCC3
• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol

Description

“(3-Methoxy-1-methylpyrazol-4-yl)-(3-pyrrolidin-1-ylazetidin-1-yl)methanone” is a chemical compound that is related to the pyrazole class of compounds. Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Synthesis Analysis

The synthesis of related pyrazoline derivatives has been reported in the literature. An efficient one-pot two-step synthesis was reported, involving a solvent-free condensation/reduction reaction sequence starting from a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride in a 1:1.1 mol ratio in ethanol.

Future Directions

The future directions for the study and application of “(3-Methoxy-1-methylpyrazol-4-yl)-(3-pyrrolidin-1-ylazetidin-1-yl)methanone” and related compounds could involve further exploration of their biological and pharmacological activities. The ongoing need for new and functionalized N-heterocyclic amines to probe novel reactivity has driven the development of innovative synthetic methods for their preparation. These compounds could prove to be a promising scaffold for the discovery of novel active pharmaceutical ingredients.